Cas no 62423-16-9 (Isobenzofuran, 1-phenyl-3-(2,4,6-trimethylphenyl)-)

• Product Name: Isobenzofuran, 1-phenyl-3-(2,4,6-trimethylphenyl)-
• CAS No: 62423-16-9
• MF: C₂₃H₂₀O
• MW: 312.404306411743
• CID: 445315
• PubChem ID: 12325758
• Update Time: 2025-04-19

Isobenzofuran, 1-phenyl-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1-phenyl-3-(2,4,6-trimethylphenyl)-
• 1-phenyl-3-(2,4,6-trimethylphenyl)-2-benzofuran
• 62423-16-9
• 1-Mesityl-3-phenylisobenzofuran
• DTXSID70489520

• Inchi： 1S/C23H20O/c1-15-13-16(2)21(17(3)14-15)23-20-12-8-7-11-19(20)22(24-23)18-9-5-4-6-10-18/h4-14H,1-3H3
• InChI Key： RFTDERJULUJDQG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C2C=CC=CC2=C1C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 312.1515
• Monoisotopic Mass: 312.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14